7-cyclopentyl-6-imino-13-methyl-2-oxo-N-(prop-2-en-1-yl)-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• Molecular Formula: C21H23N5O2
• Molecular Weight: 377.4 g/mol
• IUPAC Name: 7-cyclopentyl-6-imino-13-methyl-2-oxo-N-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C21H23N5O2/c1-3-10-23-20(27)15-11-16-19(26(18(15)22)14-6-4-5-7-14)24-17-9-8-13(2)12-25(17)21(16)28/h3,8-9,11-12,14,22H,1,4-7,10H2,2H3,(H,23,27)
• InChI Key: MNJIAOMVPHBKCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3C4CCCC4)C(=O)NCC=C)C=C1

Description

7-cyclopentyl-6-imino-13-methyl-2-oxo-N-(prop-2-en-1-yl)-1,7,9-triazatricyclo[8400^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic compound with a unique structure that includes multiple rings and functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-cyclopentyl-6-imino-13-methyl-2-oxo-N-(prop-2-en-1-yl)-1,7,9-triazatricyclo[840 The synthetic route typically starts with the preparation of the cyclopentyl and imino groups, followed by the formation of the triazatricyclo ring system

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This includes the use of advanced techniques such as continuous flow reactors and automated synthesis systems to streamline the production process.

Chemical Reactions Analysis

Types of Reactions

7-cyclopentyl-6-imino-13-methyl-2-oxo-N-(prop-2-en-1-yl)-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to convert certain functional groups to their corresponding reduced forms.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield compounds with additional oxygen-containing functional groups, while reduction may produce compounds with fewer double bonds or carbonyl groups.

Scientific Research Applications

7-cyclopentyl-6-imino-13-methyl-2-oxo-N-(prop-2-en-1-yl)-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 7-cyclopentyl-6-imino-13-methyl-2-oxo-N-(prop-2-en-1-yl)-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other triazatricyclo derivatives and compounds with similar functional groups. Examples include:

• 7-cyclopentyl-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• 6-imino-13-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Uniqueness

The uniqueness of 7-cyclopentyl-6-imino-13-methyl-2-oxo-N-(prop-2-en-1-yl)-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide lies in its specific combination of functional groups and ring structures, which confer unique chemical and biological properties. This makes it a valuable compound for various research and industrial applications.

Biological Activity

The compound 7-cyclopentyl-6-imino-13-methyl-2-oxo-N-(prop-2-en-1-yl)-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule with significant potential in medicinal chemistry, particularly in cancer therapeutics due to its structural features and biological activity. This article reviews the biological activity of this compound, focusing on its mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{23}N_5O_2$, with a molecular weight of approximately 365.4 g/mol. The structure features a triazatricyclo framework that includes multiple nitrogen atoms and functional groups such as an imine and a carboxamide, which are critical for its biological interactions.

Research indicates that 7-cyclopentyl-6-imino-13-methyl-2-oxo-N-(prop-2-en-1-yl)-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide acts primarily as an inhibitor of cyclin-dependent kinase 2 (CDK2) . CDK2 is essential for cell cycle regulation; thus, inhibiting this kinase may lead to reduced cellular proliferation and potential anti-cancer effects .

Inhibition Studies

The compound has shown promising results in various studies:

Compound	Biological Target	Activity	IC50 (μM)
7-cyclopentyl compound	CDK2/cyclin A2 complex	Inhibition of kinase activity	Not specified
Related compounds	Various cancer cell lines	Anti-proliferation	Ranges from 5.68 to >100 μM

Case Studies

• In Vitro Studies : In studies involving breast cancer cell lines (e.g., MCF-7), the compound demonstrated significant inhibition of cell proliferation compared to control groups. The specific IC50 values for related compounds range widely but indicate a notable potential for therapeutic application .
• Structural Analogues : Several analogues with similar triazatricyclo structures were tested for their biological activities against various cancer types. For instance:
  • A compound with a similar structure showed an IC50 value of 8.10 μM against Jurkat T cells .
  • Another analogue exhibited anti-proliferative effects with an IC50 value of 5.68 μg/mL against MCF-7 cells .

Structure–Activity Relationship (SAR)

The unique structural features of the compound contribute to its biological activity:

Structural Feature	Impact on Activity
Triazatricyclo ring	Enhances binding to CDK2
Imine group	Contributes to reactivity
Carboxamide group	Influences solubility and stability

Modifications to these functional groups can significantly alter the compound's efficacy and selectivity towards specific biological targets.